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Cat. No.: B2407730 Get Quote

Application Notes and Protocols for (rel)-
AR234960
For Researchers, Scientists, and Drug Development
Professionals
(rel)-AR234960 is a selective and competitive agonist for the G protein-coupled receptor MAS.

Its application in research, particularly in studies related to cardiac fibrosis and heart failure,

necessitates standardized protocols for its preparation and storage to ensure experimental

reproducibility and integrity.[1][2] This document provides detailed application notes, protocols

for stock solution preparation, and storage guidelines.

Mechanism of Action
(rel)-AR234960 functions by binding to the MAS receptor, which in turn activates the

downstream ERK1/2 signaling pathway.[1][2] This activation leads to the induced expression of

connective tissue growth factor (CTGF). CTGF then promotes the expression of collagen

subtype genes, such as COL1A1 and COL3A1, ultimately leading to collagen synthesis.[1][2]

This pathway has been implicated in the remodeling of the extracellular matrix in cardiac

fibroblasts.[1] The effects of (rel)-AR234960 can be counteracted by the MAS inverse agonist

AR244555 and by MEK1 inhibitors, which block the ERK1/2 pathway.[1][3]
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The following table summarizes the key quantitative information for (rel)-AR234960.

Parameter Value Source

Molecular Formula C27H30FN5O5S [4][5]

Molecular Weight 555.62 g/mol [4][5]

Purity ≥98.95% [1]

CAS Number 1408311-94-3 [2][4]

In Vitro Solubility
25 mg/mL (44.99 mM) in

DMSO
[1]

Experimental Protocols
In Vitro Stock Solution Preparation
This protocol details the preparation of a 10 mM stock solution of (rel)-AR234960 in DMSO.

Materials:

(rel)-AR234960 solid powder

Dimethyl sulfoxide (DMSO), anhydrous and newly opened

Microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of (rel)-AR234960 needed using the following formula: Mass (mg) = Molarity (mol/L) x

Volume (L) x Molecular Weight ( g/mol ) Mass (mg) = 0.010 mol/L x 0.001 L x 555.62 g/mol =

5.5562 mg
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Weigh the compound: Carefully weigh out approximately 5.56 mg of (rel)-AR234960 powder

and place it into a sterile microcentrifuge tube.

Add solvent: Add 1 mL of newly opened, anhydrous DMSO to the tube containing the (rel)-
AR234960 powder.[1] The use of hygroscopic DMSO can significantly impact solubility.[1]

Dissolve the compound: Vortex the solution until the powder is completely dissolved. If

precipitation or phase separation occurs, gentle heating in a water bath (up to 80°C) and/or

sonication can be used to aid dissolution.[1]

Aliquot and store: Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes to prevent degradation from repeated freeze-thaw cycles.[1]

Storage of Stock Solutions
Proper storage is critical to maintain the stability and activity of the (rel)-AR234960 stock

solution.

Long-term storage: For long-term storage, aliquots of the stock solution should be stored at

-80°C. Under these conditions, the solution is stable for up to 2 years.[1]

Short-term storage: For shorter-term storage, aliquots can be kept at -20°C for up to 1 year.

[1]

It is recommended to use the stock solution within the specified timeframes to ensure the

reliability of experimental results.[1] For in vivo experiments, it is advised to prepare the

working solution freshly on the day of use.[1]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the signaling pathway of (rel)-AR234960 and a typical

experimental workflow for its use.
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Caption: Signaling pathway of (rel)-AR234960 in cardiac fibroblasts.
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Caption: General experimental workflow for using (rel)-AR234960.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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